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Compound of Interest

Compound Name: S-25932

Cat. No.: B1680430 Get Quote

For researchers, scientists, and drug development professionals, adherence to proper disposal

and handling protocols for all chemical products is paramount to ensure laboratory safety. The

product identified as S-25932 is a commercial cleaning agent, specifically Pine-Sol® Cleaner -

Lemon Scent. While not a typical laboratory reagent, its use in cleaning and sanitation within

research facilities necessitates a clear understanding of its properties and safe disposal

methods.

Summary of Key Information
The following table summarizes the essential information for S-25932, based on the Safety

Data Sheet (SDS) for the corresponding product.
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Characteristic Information

Product Name Pine-Sol® Cleaner - Lemon Scent

Uline Catalog No. S-25932

Primary Hazards
Causes serious eye irritation. Causes skin

irritation.

Personal Protective Equipment (PPE)
Wear safety glasses with side shields (or

goggles). Wear suitable gloves.

First Aid - Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists:

Get medical attention.

First Aid - Skin Contact
Wash with plenty of soap and water. If skin

irritation occurs: Get medical attention.

Storage Store away from incompatible materials.

Proper Disposal Procedures
Disposal of S-25932 should be conducted in accordance with all local, regional, and national

regulations. As a non-hazardous waste in typical quantities, the general guidelines are as

follows:

Small Quantities (Typical Laboratory Use): For small spills or residual amounts on surfaces,

absorb the liquid with an inert material (e.g., vermiculite, sand, or earth) and place it in a

suitable container for disposal. The contaminated absorbent can typically be disposed of as

regular solid waste, provided it is not mixed with any hazardous materials.

Unused Product: If disposing of the concentrated or diluted product, do not pour it down the

drain in large quantities. While small amounts from routine cleaning are generally acceptable

for sanitary sewer systems, bulk disposal should be avoided. Consult your institution's

environmental health and safety (EHS) office for specific guidance on the disposal of larger

volumes of cleaning agents.
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Empty Containers: Empty containers should be rinsed thoroughly with water. Once cleaned,

they can typically be recycled or disposed of as non-hazardous waste.

Logical Workflow for Handling and Disposal
The following diagram outlines the decision-making process for the safe handling and disposal

of S-25932.
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S-25932 Handling Event
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Small quantity?
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No
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End of Process
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S-25932 Handling and Disposal Workflow
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Experimental Protocols and Signaling Pathways
The request for detailed experimental protocols and signaling pathways is not applicable to this

product. S-25932 is a commercial cleaning product and not a substance intended for

experimental use in research or drug development. Therefore, there are no associated

experimental methodologies or biological signaling pathways to report. The information

provided is focused on the immediate safety and logistical handling of the product within a

laboratory or research setting.

To cite this document: BenchChem. [Proper Disposal and Safe Handling of S-25932 (Pine-
Sol® Cleaner - Lemon Scent)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680430#s-25932-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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